Cas no 2171253-05-5 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid
• CAS No: 2171253-05-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6406078
• PubChem ID: 165559098
• Update Time: 2025-06-08

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid
• 2171253-05-5
• EN300-1472621
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)hexanamido]acetic acid

• Inchi： 1S/C26H32N2O5/c1-4-9-18(14-24(29)28(17(2)3)15-25(30)31)27-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,4,9,14-16H2,1-3H3,(H,27,32)(H,30,31)/t18-/m1/s1
• InChI Key： FBXYJRPOXWXFTG-GOSISDBHSA-N
• SMILES： O(C(N[C@@H](CC(N(CC(=O)O)C(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic Acid (CAS No. 2171253-05-5): An Overview

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid (CAS No. 2171253-05-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino functionality, which is crucial for controlling the reactivity and stability of the molecule during synthesis and biological processes. The presence of the Fmoc group allows for precise manipulation and protection of the amino group, making it an essential component in peptide synthesis and other bioconjugation reactions.

Recent studies have highlighted the potential of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid has shown potential as an antiviral agent. A study conducted at the University of California, Los Angeles (UCLA) revealed that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral protein synthesis, which is critical for viral replication and spread. This finding opens up new avenues for developing antiviral therapies that target multiple viruses.

The pharmacokinetic properties of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that the compound could be administered orally or intravenously, depending on the specific therapeutic application.

The safety profile of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid has been evaluated in preclinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a therapeutic agent.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)hexanamidoacetic acid (CAS No. 2171253-05-5) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its anti-inflammatory and antiviral properties, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential, with promising results indicating its significance in advancing medical treatments for various diseases.